5-(Bromomethyl)-2,2-difluorobenzo[d][1,3]dioxole

• IUPAC Name: 5-(bromomethyl)-2,2-difluoro-1,3-benzodioxole
• InChI: InChI=1S/C8H5BrF2O2/c9-4-5-1-2-6-7(3-5)13-8(10,11)12-6/h1-3H,4H2
• InChI Key: AJSFRSHQRVBBKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CBr)OC(O2)(F)F
• Molecular Formula: C8H5BrF2O2
• Molecular Weight: 251.02 g/mol
• CAS RN: 68119-30-2

Description

5-(Bromomethyl)-2,2-difluorobenzo[d][1,3]dioxole is a fluorinated bromomethyl-substituted heterocyclic compound that has been studied for its potential applications in synthetic organic chemistry and medicinal chemistry. It is a five-membered cyclic compound, with a difluorobenzene ring and a bromomethyl group attached to the ring at the 5-position. The compound has been used in a variety of synthetic organic chemistry reactions and has been studied for its potential applications in medicinal chemistry.

Scientific Research Applications

Organic Synthesis and Precursor

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Borylation Reactions

• Description : Researchers have explored transition-metal-free borylation reactions using aryl bromides. .

Metal-Organic Frameworks (MOFs)

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Total Synthesis of Aporphine Alkaloids

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Synthesis routes and methods I

Procedure details

A solution of (2,2-difluorobenzo[d][1,3]dioxol-5-yl)methanol (120 mg; 0.63 mmol) in anh. DCM (5 ml) was treated at rt with CBr4 (211 mg; 0.63 mmol), and with PPh3 (167 mg; 0.63 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 17 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 5-(bromomethyl)-2,2-difluorobenzo[d][1,3]dioxole as a pale yellow oil which was directly used for the next reaction.

Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

A mixture of 2,2-difluoro-5-methyl-1,3-benzodioxole (29.0 g, 0.169 mole), N-bromosuccinimide (30.1 g, 0.169 mole), benzoyl peroxide (0.5 g) and carbon tetrachloride (50 ml) is refluxed for 2.5 hours. Carbon tetrachloride (50 ml) is then added to the hot reaction mixture and the solids are filtered off. The filtrate and washings are evaporated to yield 41.0 g of product as a brown oil; nmr (CCl4) δ 4.38 (S, 2H), 6.8-7.4 (m, 3H). The product is used without purification in the next step.